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Compound of Interest

Compound Name: Heptanedinitrile

Cat. No.: B1346978

Pimelonitrile (PMN), a dinitrile with the chemical formula N=C-(CH2)s-C=N, is emerging as a
promising solvent for specialized applications in the field of electrochemistry, particularly in the
development of high-voltage lithium-ion batteries. Its unique molecular structure and
physicochemical properties offer advantages over traditional carbonate-based electrolytes,
paving the way for next-generation energy storage solutions with enhanced performance and
stability. This document provides detailed application notes and protocols based on published
research to guide researchers and professionals in the drug development and chemical
sciences in utilizing pimelonitrile as a solvent in their experimental work.

Physicochemical Properties

Pimelonitrile is a colorless to light yellow liquid at room temperature.[1] Its linear structure,
featuring two electron-withdrawing cyano groups, contributes to a high boiling point and a
significant dielectric constant, making it an effective solvent for lithium salts.

Property Value Reference
Chemical Formula C7H10N2 [1]
Molecular Weight 122.17 g/mol [1]
Colorless to Light yellow clear
Appearance o [1]
liquid
Purity >98.0% (GC)
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Application in High-Voltage Lithium-lon Batteries

The primary application of pimelonitrile as a solvent is in the formulation of electrolytes for high-
voltage lithium-ion batteries. Research has demonstrated its suitability in single, binary (mixed
with ethylene carbonate, EC), and ternary (mixed with EC and dimethyl carbonate, DMC)
electrolyte solutions.[2] These formulations are particularly relevant for cathode materials that
operate at high voltages, such as LiMn1.sNio.s04 (LOMN), which has a charging potential of 4.7
V versus Li/Li*.

Key Performance Data

The performance of pimelonitrile-based electrolytes is influenced by the composition of the
electrolyte solution and the type of lithium salt used. The following tables summarize key
quantitative data from studies investigating pimelonitrile in comparison to other aliphatic
dinitriles.

Table 1: Conductivity and Viscosity of Dinitrile-Based Electrolytes[2]

Dinitrile Solvent (n Salt (M) Conductivity Viscosity (cP at
in N=C-(CHz2)n-C=N) (mS/cm at 20°C) 20°C)
Adiponitrile (n=4) LiTFSI 7.2 7.7

Pimelonitrile (n=5) LiTFSI 5.8 9.2

Suberonitrile (n=6) LiTFSI 4.5 11.1
Sebaconitrile (n=8) LiTFSI 2.9 15.4

Adiponitrile (n=4) LiBF4 5.2 10.3

Pimelonitrile (n=5) LiBF4 4.1 12.5

Suberonitrile (n=6) LiBFa 3.2 15.2
Sebaconitrile (n=8) LiBF4 2.1 20.1

Table 2: Electrochemical Performance of Ternary Electrolytes in Li/LiMn1.sNio.504 Half-Cells[2]
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Dinitrile in Ternary

Solution Initial Discharge Capacity Retention
o Salt System .
(EC:DMC:Dinitrile Capacity (mAh/g) after 50 Cycles (%)
1:1:2 by vol)
1M LiBF4 + 0.1M
Adiponitrile ) ~125 ~90%
LiBOB

1M LiBF4 + 0.1M

Pimelonitrile ) ~125 ~88%
LiBOB
o 1M LiBFa + 0.1M
Suberonitrile ] ~125 ~80%
LiBOB
o 1M LiBFa + 0.1M
Sebaconitrile ] ~125 ~75%
LiBOB

Experimental Protocols

The following protocols are based on the methodologies described for the evaluation of
dinitrile-based electrolytes in high-voltage lithium-ion batteries.[2]

Preparation of Pimelonitrile-Based Electrolytes

Objective: To prepare single, binary, and ternary electrolyte solutions using pimelonitrile as a
solvent for electrochemical testing.

Materials:

Pimelonitrile (PMN, >98.0%)

Ethylene carbonate (EC, battery grade)

Dimethyl carbonate (DMC, battery grade)

Lithium tetrafluoroborate (LiBF4, battery grade)

Lithium bis(trifluoromethanesulfonyl)imide (LITFSI, battery grade)
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Lithium bis(oxalate)borate (LiBOB, battery grade)
Argon-filled glovebox
Magnetic stirrer and stir bars

Volumetric flasks and pipettes

Procedure:

All materials and equipment must be handled inside an argon-filled glovebox with H20 and
O: levels below 0.5 ppm.

For a 1M LiBF4 in PMN single electrolyte: a. Calculate the required mass of LiBFa4 for the
desired volume of solution. b. In a volumetric flask, dissolve the calculated mass of LiBFa4 in
a portion of pimelonitrile. c. Once fully dissolved, add pimelonitrile to the final volume and stir
for several hours to ensure homogeneity.

For a 1M LiBF4 in EC:PMN (1:1 by vol) binary electrolyte: a. Prepare a 1:1 volumetric
mixture of ethylene carbonate and pimelonitrile. b. Dissolve the calculated mass of LiBFa4 in
the solvent mixture as described in step 2.

For a 1M LiBF4 + 0.1M LiBOB in EC:DMC:PMN (1:1:2 by vol) ternary electrolyte: a. Prepare
a 1:1:2 volumetric mixture of ethylene carbonate, dimethyl carbonate, and pimelonitrile. b.
Sequentially dissolve the calculated masses of LiBF4 and LiBOB in the solvent mixture.
Ensure the first salt is fully dissolved before adding the second. Stir overnight to ensure
complete dissolution and homogeneity.

Electrochemical Cell Assembly and Testing

Objective: To evaluate the electrochemical performance of pimelonitrile-based electrolytes in a

Li/LiMna.sNio.sO4 half-cell configuration.

Materials:

Prepared pimelonitrile-based electrolyte

LiMnz1.sNio.sO4 cathode material
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e Lithium metal foil (anode)

o Celgard separator

e 2032-type coin cell components (casings, spacers, springs)
e Coin cell crimper

o Battery cycler

Procedure:

« Inside an argon-filled glovebox, prepare the cathode by coating a slurry of LiMn1.sNio.50a4,
conductive carbon, and a binder onto an aluminum current collector. Dry and punch into
circular electrodes.

e Punch circular electrodes from the lithium metal foil to be used as the counter electrode.
o Cut circular separators from the Celgard sheet.

o Assemble the 2032-type coin cell in the following order: negative casing, lithium anode,
separator, a few drops of the pimelonitrile-based electrolyte, cathode, spacer, spring, and
positive casing.

o Crimp the coin cell to ensure a hermetic seal.

» Remove the assembled cell from the glovebox and allow it to rest for several hours before
testing.

o Perform electrochemical cycling using a battery cycler. A typical protocol would involve
charging the cell to 4.9 V and discharging it to 3.5 V at a constant current rate (e.g., C/10 for
initial cycles, followed by C/5 or C/2 for rate capability tests) for a specified number of cycles
(e.g., 50 cycles).

Signaling Pathways and Experimental Workflows

The following diagram illustrates the logical workflow for the preparation and evaluation of
pimelonitrile-based electrolytes.
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Caption: Workflow for pimelonitrile electrolyte preparation and testing.

The following diagram illustrates the composition of the different electrolyte systems
investigated.
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Caption: Pimelonitrile-based electrolyte compositions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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